Cas no 5266-63-7 (Acetic acid,2-(2-cyclopropen-1-ylidene)-)

• Product Name: Acetic acid,2-(2-cyclopropen-1-ylidene)-
• CAS No: 5266-63-7
• MF: C₁₂H₁₁BrN₂O₄S₂
• MW: 391.260739564896
• CID: 380298
• PubChem ID: 1129664
• Update Time: 2025-04-19

Acetic acid,2-(2-cyclopropen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2-cyclopropen-1-ylidene)-
• benzenesulfonamide, N-[4-(aminosulfonyl)phenyl]-4-bromo-
• 4-[(4-bromophenyl)sulfonylamino]benzenesulfonamide
• Cambridge id 5266637
• HMS2895E09
• CB09956
• 4-BROMO-N-(4-SULFAMOYLPHENYL)BENZENE-1-SULFONAMIDE
• MLS001217558
• N-[4-(aminosulfonyl)phenyl]-4-bromobenzenesulfonamide
• 9DE
• DTXSID90360584
• BIM-0007536.P001
• AKOS000644345
• SMR000611181
• SR-01000478685
• BRD-K79805910-001-07-7
• 5266-63-7
• EU-0009856
• ST50686756
• SR-01000478685-1
• CBMicro_007513
• SMSF0005430
• Z45614010
• CHEMBL1865103

• Inchi： 1S/C12H11BrN2O4S2/c13-9-1-5-12(6-2-9)21(18,19)15-10-3-7-11(8-4-10)20(14,16)17/h1-8,15H,(H2,14,16,17)
• InChI Key： NLJFWGABSSGIJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 389.93443
• Monoisotopic Mass: 389.93436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123
• Surface Charge: 0

Experimental Properties

• Density: 1.749
• Boiling Point: 566.1°C at 760 mmHg
• Flash Point: 296.2°C
• Refractive Index: 1.675
• PSA: 106.33
• LogP: 2